1-[3-(Aminomethyl)oxan-3-yl]-3-(dimethylamino)propan-2-ol

• Molecular Formula: C11H24N2O2
• Molecular Weight: 216.32 g/mol
• IUPAC Name: 1-[3-(aminomethyl)oxan-3-yl]-3-(dimethylamino)propan-2-ol
• InChI: InChI=1S/C11H24N2O2/c1-13(2)7-10(14)6-11(8-12)4-3-5-15-9-11/h10,14H,3-9,12H2,1-2H3
• InChI Key: DNHAPMJSAAKRTF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(CC1(CCCOC1)CN)O

Description

1-[3-(Aminomethyl)oxan-3-yl]-3-(dimethylamino)propan-2-ol is a chemical compound with the molecular formula C11H24N2O2. It is a versatile compound used in various scientific research applications, including chemistry, biology, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-(Aminomethyl)oxan-3-yl]-3-(dimethylamino)propan-2-ol involves several steps. One common method is the reaction of oxan-3-yl derivatives with aminomethyl and dimethylamino groups under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure settings to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using automated reactors. The process includes the precise addition of reagents, temperature control, and purification steps to achieve high purity and yield .

Chemical Reactions Analysis

Types of Reactions

1-[3-(Aminomethyl)oxan-3-yl]-3-(dimethylamino)propan-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogens, alkylating agents, and other substituting reagents

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxan-3-yl derivatives with additional oxygen atoms, while reduction may produce more hydrogenated forms of the compound .

Scientific Research Applications

1-[3-(Aminomethyl)oxan-3-yl]-3-(dimethylamino)propan-2-ol is used in various scientific research applications, including:

Chemistry: As a reagent in organic synthesis and catalysis.

Biology: In the study of biochemical pathways and enzyme interactions.

Medicine: As a potential therapeutic agent in drug development.

Industry: In the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[3-(Aminomethyl)oxan-3-yl]-3-(dimethylamino)propan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and influencing various biochemical processes. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3-Dimethylamino-1-propanol: A related compound with similar functional groups and applications.

N,N-Dimethylaminopropanol: Another similar compound used in organic synthesis and industrial applications.

Uniqueness

1-[3-(Aminomethyl)oxan-3-yl]-3-(dimethylamino)propan-2-ol is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable in various research and industrial applications .